Cas no 2172065-84-6 (1-ethyl-2,5-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine)

• Product Name: 1-ethyl-2,5-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine
• CAS No: 2172065-84-6
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• CID: 5817854
• PubChem ID: 165720620
• Update Time: 2025-05-24

1-ethyl-2,5-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,5-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine
• 2172065-84-6
• EN300-1615049

• Inchi： 1S/C13H24N2/c1-7-13(5,6)15-10-11(3)14(8-2)9-12(15)4/h1,11-12H,8-10H2,2-6H3
• InChI Key： YJCSOLJCTMXOSD-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CC(C)N(CC)CC1C

Computed Properties

• Exact Mass: 208.193948774g/mol
• Monoisotopic Mass: 208.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 6.5Ų

Additional information on 1-ethyl-2,5-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine

1-Ethyl-2,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)Piperazine: A Comprehensive Overview

The compound 1-Ethyl-2,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)Piperazine (CAS No. 2172065-84-6) is a piperazine derivative with unique structural and chemical properties. Piperazines are a class of heterocyclic compounds widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and ability to form stable complexes. This specific compound, with its ethyl, methyl, and alkyne substituents, exhibits distinct electronic and steric characteristics that make it valuable in various applications.

Structural Features and Synthesis

The molecule features a piperazine ring substituted at positions 1, 2, 4, and 5. The ethyl group at position 1 provides flexibility and enhances solubility in organic solvents. The methyl groups at positions 2 and 5 contribute to steric hindrance, which can influence the compound's reactivity in synthetic transformations. The alkyne group at position 4 introduces unsaturation and potential for further functionalization through cycloaddition or conjugate addition reactions.

Recent advancements in synthesis have enabled the efficient preparation of this compound via multi-component reactions or modular assembly strategies. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, reducing synthesis time while maintaining high yields. The use of green chemistry principles has also been explored to minimize environmental impact during production.

Chemical Properties and Reactivity

1-Ethyl-2,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)Piperazine exhibits notable reactivity due to the electron-rich nature of the piperazine ring. Its alkyne functionality allows for participation in cycloaddition reactions, such as the Diels-Alder reaction or click chemistry processes. Recent studies have demonstrated its utility as a precursor for synthesizing bioactive molecules with complex architectures.

The compound's steric bulk also makes it a promising candidate for asymmetric catalysis. For example, its use as a ligand in transition-metal-catalyzed reactions has shown potential for enantioselective synthesis of chiral compounds. This property aligns with current trends in drug discovery where enantiomerically pure compounds are highly sought after.

Applications in Pharmaceutical Research

In the pharmaceutical industry, 1-Ethyl-2,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)Piperazine serves as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas. Its ability to form hydrogen bonds and engage in π-interactions makes it suitable for designing molecules with high binding affinity to biological targets.

Recent research highlights its role in developing inhibitors for kinases and other enzyme targets. For instance, studies published in *Journal of Medicinal Chemistry* demonstrate how this compound can be modified to enhance selectivity and potency against specific protein targets. Its modular structure allows chemists to explore diverse substitution patterns while maintaining core functional groups essential for activity.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of 1-Ethyl-2,5-Dimethyl-4-(2-Methylbut